54-86-4

Sodium nicotinate

In Stock

• CAS RN:
• 54-86-4

• Formula:
• C6H4NNaO2

• InChI:
• InChI=1S/C6H5NO2.Na/c8-6(9)5-2-1-3-7-4-5;/h1-4H,(H,8,9);/q;+1/p-1

• InChIKey:
• KFLRWGSAMLBHBV-UHFFFAOYSA-M

• Sodium nicotinate is a useful research compound. Its molecular formula is C6H4NNaO2 and its molecular weight is 145.09 g/mol. The purity is usually 95%.

Pyrido[3,4-b]pyrazine

In Stock

• CAS RN:
• 254-86-4

• Formula:
• C7H5N3

• InChI:
• InChI=1S/C7H5N3/c1-2-8-5-7-6(1)9-3-4-10-7/h1-5H

• InChIKey:
• TYLGVQVJCVFREB-UHFFFAOYSA-N

• Pyrido[3,4-b]pyrazine is a useful research compound. Its molecular formula is C7H5N3 and its molecular weight is 131.13 g/mol. The purity is usually 95%.

1-Naphthalenemethanethiol

In Stock

• CAS RN:
• 5254-86-4

• Formula:
• C11H10S

• InChI:
• InChI=1S/C11H10S/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7,12H,8H2

• InChIKey:
• XMFGKICZZHDQGH-UHFFFAOYSA-N

• 1-Naphthalenemethanethiol is a useful research compound. Its molecular formula is C11H10S and its molecular weight is 174.26 g/mol. The purity is usually 95%.

3-Isobutylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione

In Stock

• CAS RN:
• 5654-86-4

• Formula:
• C11H18N2O2

• InChI:
• InChI=1S/C11H18N2O2/c1-7(2)6-8-11(15)13-5-3-4-9(13)10(14)12-8/h7-9H,3-6H2,1-2H3,(H,12,14)

• InChIKey:
• SZJNCZMRZAUNQT-UHFFFAOYSA-N

• L, L-Cyclo(leucylprolyl), also known as cyclo(leu-pro) or gancidin W, belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof. L, L-Cyclo(leucylprolyl) exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). L, L-Cyclo(leucylprolyl) has been primarily detected in blood. Within the cell, L, L-cyclo(leucylprolyl) is primarily located in the cytoplasm. Outside of the human body, L, L-cyclo(leucylprolyl) can be found in alcoholic beverages. This makes L, L-cyclo(leucylprolyl) a potential biomarker for the consumption of this food product.

2-Amino-5-(4-bromophenyl)furan-3-carbonitrile

In Stock

• CAS RN:
• 26454-86-4

• Formula:
• C11H7BrN2O

• InChI:
• InChI=1S/C11H7BrN2O/c12-9-3-1-7(2-4-9)10-5-8(6-13)11(14)15-10/h1-5H,14H2

• InChIKey:
• OPAVHIMDYMQERE-UHFFFAOYSA-N

• 2-Amino-5-(4-bromophenyl)furan-3-carbonitrile is a useful research compound. Its molecular formula is C11H7BrN2O and its molecular weight is 263.09 g/mol. The purity is usually 95%.

3-Methoxy-2,2-dimethylpropionaldehyde

In Stock

• CAS RN:
• 26254-86-4

• Formula:
• C6H12O2

• InChI:
• InChI=1S/C6H12O2/c1-6(2,4-7)5-8-3/h4H,5H2,1-3H3

• InChIKey:
• MSUXOWPAVUXNMZ-UHFFFAOYSA-N

• 3-Methoxy-2,2-dimethylpropionaldehyde is a useful research compound. Its molecular formula is C6H12O2 and its molecular weight is 116.16 g/mol. The purity is usually 95%.

1,5,6,7-Tetrahydro-4H-indol-4-one

In Stock

• CAS RN:
• 13754-86-4

• Formula:
• C8H9NO

• InChI:
• InChI=1S/C8H9NO/c10-8-3-1-2-7-6(8)4-5-9-7/h4-5,9H,1-3H2

• InChIKey:
• KASJZXHXXNEULX-UHFFFAOYSA-N

• Iodination of 1,5,6,7-tetrahydro-4H-indol-4-one using 1-chloromethyl­-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetra­fluoroborate) yields α -iodo derivative as the main product.
  
  

2',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898754-86-4

• Formula:
• C19H22O

• InChI:
• InChI=1S/C19H22O/c1-13-8-9-16(4)18(12-13)19(20)11-10-17-14(2)6-5-7-15(17)3/h5-9,12H,10-11H2,1-4H3

• InChIKey:
• YCLFXONBAHELAF-UHFFFAOYSA-N

• 2',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H22O and its molecular weight is 266.4 g/mol. The purity is usually 95%.

N1-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-phenethyloxalamide

In Stock

• CAS RN:
• 903254-86-4

• Formula:
• C24H32N4O3

• InChI:
• InChI=1S/C24H32N4O3/c1-27-14-16-28(17-15-27)22(20-8-10-21(31-2)11-9-20)18-26-24(30)23(29)25-13-12-19-6-4-3-5-7-19/h3-11,22H,12-18H2,1-2H3,(H,25,29)(H,26,30)

• InChIKey:
• IJSRIKUOOZQZSI-UHFFFAOYSA-N

• N1-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-phenethyloxalamide is a useful research compound. Its molecular formula is C24H32N4O3 and its molecular weight is 424.545. The purity is usually 95%.

N-((1-benzylpiperidin-4-yl)methyl)-4-methoxy-2-methylbenzenesulfonamide

In Stock

• CAS RN:
• 953154-86-4

• Formula:
• C21H28N2O3S

• InChI:
• InChI=1S/C21H28N2O3S/c1-17-14-20(26-2)8-9-21(17)27(24,25)22-15-18-10-12-23(13-11-18)16-19-6-4-3-5-7-19/h3-9,14,18,22H,10-13,15-16H2,1-2H3

• InChIKey:
• JUPYHKUERBPSMD-UHFFFAOYSA-N

• N-((1-benzylpiperidin-4-yl)methyl)-4-methoxy-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H28N2O3S and its molecular weight is 388.53. The purity is usually 95%.

7-Thia-1,5-diazabicyclo[4.2.0]octane

• CAS RN:
• 186254-86-4

• Formula:
• C5H10N2S

• InChI:
• InChI=1S/C5H10N2S/c1-2-6-5-7(3-1)4-8-5/h5-6H,1-4H2

• InChIKey:
• JGAWIOPIFBKDAZ-UHFFFAOYSA-N

• 7-Thia-1,5-diazabicyclo[4.2.0]octane, also known as 7-Thia-1,5-diazabicyclo[4.2.0]octane, is a useful research compound. Its molecular formula is C5H10N2S and its molecular weight is 130.209. The purity is usually 95%.

(S)-2-(Methoxymethyl)piperidine

Usually In Stock

• CAS RN:
• 149054-86-4

• Formula:
• C7H15NO

• InChI:
• InChI=1S/C7H15NO/c1-9-6-7-4-2-3-5-8-7/h7-8H,2-6H2,1H3/t7-/m0/s1

• InChIKey:
• IBPHVNKZLOQXAX-ZETCQYMHSA-N

• (S)-2-(Methoxymethyl)piperidine is a useful research compound. Its molecular formula is C7H15NO and its molecular weight is 129.2 g/mol. The purity is usually 95%.

5-Nitro-2-(3-phenylpropylamino)benzoic acid

In Stock

• CAS RN:
• 107254-86-4

• Formula:
• C16H16N2O4

• InChI:
• InChI=1S/C16H16N2O4/c19-16(20)14-11-13(18(21)22)8-9-15(14)17-10-4-7-12-5-2-1-3-6-12/h1-3,5-6,8-9,11,17H,4,7,10H2,(H,19,20)

• InChIKey:
• WBSMIPAMAXNXFS-UHFFFAOYSA-N

• Potent chloride channel blocker (IC50 = 80 nM). GPR35 agonist. Able to uncouple mitochondria. Active in vivo.
  Voltage-dependent cystic fibrosis transmembrane conductance regulator (CFTR) channel blocker
  NPPB is a voltage-dependent cystic fibrosis transmembrane conductance regulator (CFTR) channel blocker.
  

(4-Aminobutoxy)cycloheptane

In Stock

• CAS RN:
• 1247354-86-4

• Formula:
• C11H23NO

• InChI:
• InChI=1S/C11H23NO/c12-9-5-6-10-13-11-7-3-1-2-4-8-11/h11H,1-10,12H2

• InChIKey:
• IAVVRCMXODKEKL-UHFFFAOYSA-N

• (4-Aminobutoxy)cycloheptane is a useful research compound. Its molecular formula is C11H23NO and its molecular weight is 185.31 g/mol. The purity is usually 95%.

2-(2-methyl-5-{2-methylpyrido[3,4-d]pyrimidin-4-yl}-octahydropyrrolo[3,4-b]pyrrol-1-yl)-4-(trifluoromethyl)pyrimidine

In Stock

• CAS RN:
• 2549054-86-4

• Formula:
• C20H20F3N7

• InChI:
• InChI=1S/C20H20F3N7/c1-11-7-13-9-29(18-14-3-5-24-8-15(14)26-12(2)27-18)10-16(13)30(11)19-25-6-4-17(28-19)20(21,22)23/h3-6,8,11,13,16H,7,9-10H2,1-2H3

• InChIKey:
• NEUWETIINZDRAH-UHFFFAOYSA-N

• 2-(2-methyl-5-{2-methylpyrido[3,4-d]pyrimidin-4-yl}-octahydropyrrolo[3,4-b]pyrrol-1-yl)-4-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C20H20F3N7 and its molecular weight is 415.4 g/mol. The purity is usually 95%.

1,7-Dihydro-pyrano[3,4-b]pyrrol-4-one

• CAS RN:
• 1369248-13-4; 13754-86-4

• Formula:
• C7H7NO2

• InChI:
• InChI=1S/C7H7NO2/c9-7-4-10-3-6-5(7)1-2-8-6/h1-2,8H,3-4H2

• InChIKey:
• TWKBHSHCFFPPEH-UHFFFAOYSA-N

• 1,7-Dihydro-pyrano[3,4-b]pyrrol-4-one is a useful research compound. Its molecular formula is C7H7NO2 and its molecular weight is 137.138. The purity is usually 95%.